Cas no 24464-07-1 (Isoquinoline,5-phenyl-, hydrochloride (1:1))

• Product Name: Isoquinoline,5-phenyl-, hydrochloride (1:1)
• CAS No: 24464-07-1
• MF: C₁₅H₁₂ClN
• MW: 241.715482711792
• CID: 273341
• PubChem ID: 32387
• Update Time: 2025-04-19

Isoquinoline,5-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,5-phenyl-, hydrochloride (1:1)
• 5-phenylisoquinolin-2-ium,chloride
• ISOQUINOLINE, 5-PHENYL-, HYDROCHLORIDE
• 24464-07-1
• 5-phenylisoquinolinium chloride
• 5-Phenylisoquinoline hydrochloride

• Inchi： 1S/C15H11N.ClH/c1-2-5-12(6-3-1)14-8-4-7-13-11-16-10-9-15(13)14;/h1-11H;1H
• InChI Key： DLCLVMCKQPKKPR-UHFFFAOYSA-N
• SMILES： [Cl-].[NH+]1C=CC2=C(C=1)C=CC=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 228.972
• Monoisotopic Mass: 241.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14.1Ų

Experimental Properties

• PSA: 14.1